(4S)-6-fluoro-4-[(2R,4S)-2-pyridin-2-yl-4-(trifluoromethyl)piperidin-1-yl]-N-pyrimidin-4-yl-3,4-dihydro-2H-chromene-7-sulfonamide
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Overview
Description
GNE-616 is a highly potent, metabolically stable, subtype selective inhibitor of Nav1.7 (kd = 0.38 nM). GNE-616 showed a robust PK/PD response in a Nav1.7-dependent mouse model. GNE-616 may be useful for the Treatment of Chronic Pain.
Scientific Research Applications
Molecular Structure and Conformation
Research on compounds with similar molecular structures reveals insights into their molecular conformation. For example, in a study of a related compound, the benzene rings bridged by a sulfonamide group were found to be tilted relative to each other, suggesting a specific molecular geometry that could be relevant for similar compounds (Mohan Kumar et al., 2012). Understanding these structural details is crucial for applications in drug design and material science.
Synthesis and Optimization
The synthesis process of compounds like (4S)-6-fluoro-4-[(2R,4S)-2-pyridin-2-yl-4-(trifluoromethyl)piperidin-1-yl]-N-pyrimidin-4-yl-3,4-dihydro-2H-chromene-7-sulfonamide is intricate. An example is seen in the optimization of similar compounds for increased activity and improved profiles. In one study, the introduction of a trifluoromethyl group enhanced G protein-coupled receptor (GPR119) agonist activity, showing the importance of specific substitutions in drug development (Kubo et al., 2021).
Crystallography and Solid-State Properties
The solid-state properties of similar compounds are also of interest. For instance, research into the crystalline form of risperidone, a compound with a somewhat similar structure, reveals details about its crystal packing and stability, which are crucial for the formulation of pharmaceuticals (Wang et al., 2006).
Quantum Chemical and Molecular Dynamics
Quantum chemical and molecular dynamics studies offer insights into the interaction of similar molecules with other substances. A study investigated the adsorption and corrosion inhibition properties of piperidine derivatives, indicating how molecular interactions can be crucial in applications like corrosion inhibition (Kaya et al., 2016).
properties
Product Name |
(4S)-6-fluoro-4-[(2R,4S)-2-pyridin-2-yl-4-(trifluoromethyl)piperidin-1-yl]-N-pyrimidin-4-yl-3,4-dihydro-2H-chromene-7-sulfonamide |
---|---|
Molecular Formula |
C24H23F4N5O3S |
Molecular Weight |
537.5336 |
IUPAC Name |
(4S)-6-fluoro-4-[(2R,4S)-2-pyridin-2-yl-4-(trifluoromethyl)piperidin-1-yl]-N-pyrimidin-4-yl-3,4-dihydro-2H-chromene-7-sulfonamide |
InChI |
InChI=1S/C24H23F4N5O3S/c25-17-12-16-19(33-9-5-15(24(26,27)28)11-20(33)18-3-1-2-7-30-18)6-10-36-21(16)13-22(17)37(34,35)32-23-4-8-29-14-31-23/h1-4,7-8,12-15,19-20H,5-6,9-11H2,(H,29,31,32)/t15-,19-,20+/m0/s1 |
InChI Key |
XQUOWYVEKSXNET-RYGJVYDSSA-N |
SMILES |
C1CN(C(CC1C(F)(F)F)C2=CC=CC=N2)C3CCOC4=CC(=C(C=C34)F)S(=O)(=O)NC5=NC=NC=C5 |
Appearance |
Solid powder |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>3 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
synonyms |
GNE-616; GNE616; GNE 616; |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.